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Compound of Interest

Compound Name: Brimonidine-d4 L-Tartrate

Cat. No.: B1163540

Get Quote

Brimonidine is a potent and highly selective alpha-2 adrenergic receptor agonist.[1] Clinically, in

its tartrate salt form, it is a first-line agent for the management of open-angle glaucoma and

ocular hypertension.[2] Its therapeutic effect is achieved through a dual mechanism: decreasing

the production of aqueous humor and enhancing its outflow through the uveoscleral pathway,

thereby reducing intraocular pressure.[3][4]

The introduction of isotopically labeled analogs, such as Brimonidine-d4 L-Tartrate, is a

critical advancement for pharmaceutical research and development. Stable isotopes, like

deuterium (²H or D), provide a powerful tool for researchers. Deuterated compounds are

chemically identical to their protium (¹H) counterparts but possess a greater mass. This mass

difference, while generally not altering the pharmacological activity, allows for their use as ideal

internal standards in quantitative bioanalytical assays, such as those employing liquid

chromatography-mass spectrometry (LC-MS).[5][6] The use of a stable isotope-labeled internal

standard is the gold standard in quantitative mass spectrometry as it co-elutes with the analyte,

experiences similar ionization effects, and corrects for variations in sample preparation and

instrument response, leading to highly accurate and precise measurements.[5]

This guide provides a detailed technical overview of Brimonidine-d4 L-Tartrate, focusing on

its chemical structure, molecular weight, and the analytical methodologies pertinent to its use in
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research and drug development.

Core Physicochemical Properties
Brimonidine-d4 L-Tartrate is the deuterated form of Brimonidine L-Tartrate, where four

hydrogen atoms have been replaced by deuterium. This substitution results in a predictable

increase in its molecular weight.

Property
Brimonidine
Tartrate

Brimonidine-d4 L-
Tartrate

Data Source(s)

Chemical Name

5-Bromo-6-(2-

imidazolidinylideneami

no) quinoxaline L-

tartrate

5-Bromo-N-(4,5-

dihydro-1H-imidazol-

2-yl-d4)quinoxalin-6-

amine L-tartrate

[5][7][8]

Molecular Formula C₁₅H₁₆BrN₅O₆ C₁₅H₁₂D₄BrN₅O₆ [9][10][11][12]

Molecular Weight ~442.22 g/mol ~446.25 g/mol [5][9][12][13]

CAS Number 70359-46-5
1316758-27-6 (for D-

tartrate)
[10][12][13]

Appearance
Off-white to pale

yellow powder

Light yellow to yellow

solid
[4][5][7]

Solubility

Soluble in water (1.5-

34 mg/mL) and DMSO

(>60 mg/mL)

Soluble in water (25

mg/mL) and DMSO

(50 mg/mL)

[4][5][7]

Melting Point
202-210 °C

(decomposes)

>200 °C

(decomposes)
[7][12][13]

Note: The CAS number 1316758-27-6 is listed for the D-tartrate salt of Brimonidine-d4. The L-

tartrate form, while chemically distinct in its stereochemistry, would share the same molecular

formula and weight.

Detailed Chemical Structure Analysis
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The structure of Brimonidine-d4 L-Tartrate consists of two components: the deuterated active

moiety, Brimonidine-d4, and the L-tartrate counter-ion, which enhances the solubility and

stability of the molecule.

Brimonidine Core: The core is a quinoxaline derivative, specifically 5-bromo-6-

aminoquinoxaline. This aromatic system is crucial for its interaction with the alpha-2

adrenergic receptor.

Imidazolidinylideneamino Group: Attached to the amino group of the quinoxaline core is a 2-

imidazolidinylideneamino group. This portion of the molecule is essential for its agonist

activity.

Deuterium Labeling: In Brimonidine-d4, the four hydrogen atoms on the imidazolidine ring

(the -CH₂-CH₂- portion) are replaced with deuterium atoms. This specific placement is

synthetically accessible and provides a stable isotopic label that is unlikely to exchange

under typical biological or analytical conditions.

L-Tartrate Salt: The molecule is supplied as a salt with L-tartaric acid. This chiral counter-ion

is used to form a stable, crystalline solid with improved handling and formulation properties.

A visual representation of the separate Brimonidine-d4 and L-Tartrate moieties that constitute

the salt.

Rationale for Deuterium Labeling in Drug
Development
The substitution of hydrogen with deuterium is a key strategy in modern pharmaceutical

analysis. The rationale is grounded in the principles of analytical chemistry and

pharmacokinetics.

Internal Standard for Bioanalysis: The primary application of Brimonidine-d4 L-Tartrate is

as an internal standard for the accurate quantification of brimonidine in biological matrices

(e.g., plasma, aqueous humor).[5][6] Because it shares near-identical physicochemical

properties with the non-labeled drug, it behaves identically during sample extraction,

chromatographic separation, and ionization in a mass spectrometer. The 4 Dalton mass

difference allows the mass spectrometer to detect and quantify both the analyte and the
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standard independently, ensuring high precision and accuracy by correcting for any analyte

loss during sample processing.[6]

Pharmacokinetic Studies: Deuteration can sometimes alter the metabolic profile of a drug, a

phenomenon known as the "kinetic isotope effect." The carbon-deuterium (C-D) bond is

stronger than the carbon-hydrogen (C-H) bond. If the deuterated position is a site of

enzymatic metabolism (e.g., by Cytochrome P450 enzymes), the rate of metabolism at that

site can be slowed. While Brimonidine-d4 is primarily designed as an analytical standard,

this principle is leveraged in the development of "deuterated drugs" to potentially improve

their pharmacokinetic properties, such as increasing half-life or reducing the formation of

toxic metabolites.[5]

Synthesis and Characterization Overview
While a detailed, step-by-step synthesis protocol is proprietary and not publicly available, the

general strategy involves the synthesis of a deuterated precursor followed by its incorporation

into the final molecule.

Synthesis of Deuterated Precursor: The synthesis would likely begin with the creation of

deuterated ethylenediamine (D₂N-CD₂-CD₂-ND₂), which serves as the precursor for the

imidazolidine ring.

Ring Formation: This deuterated precursor is then reacted with appropriate reagents to form

the 2-aminoimidazoline-d4 ring.

Coupling Reaction: The final step involves coupling the 2-aminoimidazoline-d4 with the 5-

bromo-6-aminoquinoxaline core structure.

Salt Formation and Purification: The resulting Brimonidine-d4 free base is then reacted with

L-tartaric acid to form the tartrate salt, which is subsequently purified, typically by

recrystallization, to yield the final high-purity product.

Characterization Workflow: The identity and purity of the synthesized Brimonidine-d4 L-
Tartrate must be rigorously confirmed. This self-validating system ensures the material is

suitable for its intended use.
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Mass Spectrometry (MS): Confirms the molecular weight of the deuterated compound

(446.25 g/mol ) and establishes the incorporation of four deuterium atoms.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to confirm the overall

structure and the absence of proton signals in the deuterated positions of the imidazolidine

ring. ¹³C NMR confirms the carbon skeleton.

High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the

compound by separating it from any starting materials, by-products, or other impurities. The

retention time should be nearly identical to that of non-labeled brimonidine.[2][14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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